Cas no 27570-20-3 (Betulin-3-acetat)

• Product Name: Betulin-3-acetat
• CAS No: 27570-20-3
• MF: C₃₂H₅₂O₃
• MW: 484.753490447998
• CID: 2037164
• PubChem ID: 479957
• Update Time: 2025-10-28

Betulin-3-acetat Chemical and Physical Properties

Names and Identifiers

• Betulin-3-acetat
• 3β-lup-20(29)-ene-3,28-diol 3-acetate
• 27570-20-3
• SCHEMBL214200
• (5S,17S,1R,2R,8R,14R)-5-(Hydroxymethyl)-1,2,14,18,18-pentamethyl-8-(1-methylvinyl)pentacyclo[11.8.0.0<2,10>.0<5,9>.0<14,19>]henicos-17-yl acetate
• 3-Acetylbetulin
• [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl]acetate
• PD143238
• [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] acetate
• DTXSID801339991
• Betulin-3-acetate
• Betulin 3-acetate
• MFCD08459609
• CHEMBL1087415
• Betulin monoacetate
• [(1R, 3aS, 5aR, 5bR, 7aR, 9S, 11aR, 11bR, 13aR, 13bR)-3a-(hydroxymethyl)-5a, 5b, 8, 8, 11a-pentamethyl-1-prop-1-en-2-yl-1, 2, 3, 4, 5, 6, 7, 7a, 9, 10, 11, 11b, 12, 13, 13a, 13b-hexadecahydrocyclopenta[a]chrysen-9-yl] acetate
• 3-O-Acetylbetulin
• [(1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] acetate
• (1R,3aS,5aR,5bR,7aR,9S,11aR,11bR,13aR,13bR)-3a-(hydroxymethyl)-5a,5b,8,8,11a-pentamethyl-1-(prop-1-en-2-yl)-hexadecahydrocyclopenta[a]chrysen-9-yl acetate
• HY-137983

• Inchi： 1S/C32H52O3/c1-20(2)22-11-16-32(19-33)18-17-30(7)23(27(22)32)9-10-25-29(6)14-13-26(35-21(3)34)28(4,5)24(29)12-15-31(25,30)8/h22-27,33H,1,9-19H2,2-8H3/t22-,23+,24-,25+,26-,27+,29-,30+,31+,32+/m0/s1
• InChI Key： XUDTWJGGQFHXCR-VFUWXHBOSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(CO)CC[C@@]12C

Computed Properties

• Exact Mass: 484.39164552g/mol
• Monoisotopic Mass: 484.39164552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 891
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Betulin-3-acetat

Comprehensive Overview of Betulin-3-acetate (CAS No. 27570-20-3): Properties, Applications, and Research Insights

Betulin-3-acetate, a derivative of the naturally occurring triterpenoid betulin, has garnered significant attention in pharmaceutical and cosmetic research due to its unique biochemical properties. With the CAS number 27570-20-3, this compound is systematically identified as 3β-acetoxy-lup-20(29)-en-28-oic acid, a semisynthetic modification of betulin isolated from birch bark. Its molecular structure combines lipophilic characteristics with bioactive functionalities, making it a versatile candidate for drug development and skincare formulations.

Recent studies highlight Betulin-3-acetate's potential as an anti-inflammatory and antioxidant agent, aligning with the growing consumer demand for natural-derived therapeutics and clean-label cosmetics. Researchers have explored its efficacy in modulating cellular pathways linked to oxidative stress, a topic frequently searched in connection with anti-aging solutions and chronic disease management. Unlike synthetic analogs, this compound offers a plant-based alternative, resonating with trends like "green chemistry" and sustainable sourcing—keywords dominating academic and commercial discussions.

From a technical perspective, Betulin-3-acetate exhibits improved solubility compared to its parent compound, addressing formulation challenges often encountered with poorly water-soluble drugs. This property is critical for bioavailability enhancement, a recurring theme in pharmacokinetic optimization queries. Analytical techniques such as HPLC and NMR confirm its purity (>98%), a metric vital for regulatory compliance in GMP-certified production. The compound’s stability under physiological pH ranges further supports its suitability for oral and topical delivery systems.

In dermatology, Betulin-3-acetate is investigated for its skin-barrier repair capabilities, coinciding with surges in searches for eczema treatments and non-steroidal topical agents. Its ability to upregulate filaggrin expression positions it as a potential ingredient in medical-grade moisturizers. Concurrently, oncology research examines its apoptosis-inducing effects in certain cancer cell lines, though clinical applications remain exploratory—a nuance often overlooked in oversimplified "natural cancer cure" narratives.

The synthesis of Betulin-3-acetate typically involves acetylation of betulin under mild conditions, preserving its lupane skeleton while introducing ester functionality. This process efficiency (yield >85%) makes it economically viable for scale-up, a practical consideration for manufacturers evaluating cost-effective bioactive ingredients. Supply chain transparency is another advantage, as betulin sourced from renewable birch forests aligns with ESG (Environmental, Social, and Governance) criteria increasingly prioritized by investors.

Ongoing research explores synergistic combinations of Betulin-3-acetate with other phytochemicals like oleanolic acid or curcumin, responding to interest in multi-target herbal formulations. Such combinations aim to overcome limitations of single-compound therapies, a strategy frequently queried in integrative medicine forums. However, rigorous drug interaction studies are essential before commercial adoption, underscoring the compound’s status as a promising but carefully vetted candidate.

Regulatory perspectives vary by region: While Betulin-3-acetate is generally recognized as safe for topical use, oral administration requires further toxicological profiling. This dichotomy reflects broader debates about botanical supplement regulation—a hot topic in FDA and EMA advisory committee meetings. Documentation of its ADME (Absorption, Distribution, Metabolism, Excretion) parameters remains an active area of pharmacokinetic research.

For researchers sourcing CAS 27570-20-3, analytical certificates should specify residual solvent levels and isomeric purity, as these factors influence experimental reproducibility. The compound’s melting point (256–258°C) and logP value (~7.3) are key physicochemical benchmarks for formulation scientists. Storage recommendations (-20°C under inert atmosphere) ensure long-term stability, a detail crucial for bioactivity preservation in preclinical studies.

Emerging applications include Betulin-3-acetate's role in nanocarrier systems, where its amphiphilic properties enhance drug loading capacity—an innovation answering search trends for advanced drug delivery technologies. Additionally, its metal-chelating potential sparks interest in heavy metal detoxification products, though clinical evidence is preliminary. These multifaceted applications demonstrate how traditional plant derivatives can meet modern therapeutic challenges through strategic molecular modification.

As the scientific community seeks bioactive compounds with low cytotoxicity, Betulin-3-acetate presents a compelling case study in balancing efficacy and safety. Its development trajectory exemplifies the convergence of ethnopharmacology and rational drug design, offering actionable insights for stakeholders across the nutraceutical, cosmeceutical, and pharmaceutical value chains. Future directions may include cocrystal engineering to further optimize its therapeutic index, a technique gaining traction in solid-state chemistry research.